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An In-depth Technical Guide to the Physical and Chemical Properties of Zinc Acetate
Dihydrate

Introduction
Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O) is the dihydrate form of zinc acetate, a salt of

zinc and acetic acid.[1][2][3] It presents as a white crystalline solid with a slight acetic acid odor

and an astringent taste.[1][4] This compound is of significant interest to researchers and drug

development professionals due to its versatile applications, including its use as a dietary

supplement to treat zinc deficiency, in lozenges for the common cold, as a catalyst in chemical

synthesis, and as a precursor for the production of other zinc compounds like zinc oxide

nanoparticles.[1][4][5][6] This guide provides a comprehensive overview of its core physical and

chemical properties, detailed experimental protocols, and logical workflows relevant to its

characterization and use in a research setting.

Physical Properties
Zinc acetate dihydrate is a white or colorless crystalline solid, which can appear as lustrous

plates, flakes, or a powder.[4][5][7] It is an efflorescent compound, meaning it can lose its water

of hydration when exposed to air.[4] The anhydrous form is hygroscopic and will readily absorb

moisture to form the dihydrate.
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Table 2.1: Quantitative Physical Properties of Zinc
Acetate Dihydrate

Property Value Source(s)

Molecular Formula (CH₃COO)₂Zn·2H₂O [1][8]

Molecular Weight 219.50 g/mol [1][9][8]

Appearance White crystalline solid [1][2]

Odor Faint acetic acid odor [1][4][9]

Density 1.735 g/cm³ [1][4][10]

Bulk Density 900 kg/m ³ [4][11]

Melting Point Loses water at 100 °C [4][10][12]

Decomposition Temp. 237 °C [1][4][10]

pH (1 in 20 solution) 6.0 - 8.0 [13]

Crystal Structure
Zinc acetate dihydrate crystallizes in the monoclinic system with the space group C2/c.[4][14]

The unit cell dimensions are a = 14.50 Å, b = 5.32 Å, and c = 11.02 Å, with a β angle of 100°.

[14] In the dihydrate form, the zinc atom is in a distorted octahedral coordination environment.

[3][10][14] It is coordinated to four oxygen atoms from the two bidentate acetate groups and

two oxygen atoms from the water molecules.[10][14] The structure consists of two-dimensional

sheets linked by strong hydrogen bonds, with only weak van der Waals forces between the

sheets.[14] This sheet-like structure accounts for the softness and ready cleavage of the

crystals.[14]

Chemical Properties
Zinc acetate dihydrate is a stable compound under recommended storage conditions but is

incompatible with strong oxidizing agents and alkalis.[1][4]

Thermal Decomposition
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The thermal decomposition of zinc acetate dihydrate is highly dependent on the atmosphere.

Dehydration: Upon heating, it loses its two water molecules at approximately 100 °C to form

anhydrous zinc acetate.[2][4][10]

Decomposition in a Dry Atmosphere: In a dry, inert atmosphere, the anhydrous salt tends to

sublime at around 180 °C.[15][16] Further heating leads to melting at approximately 245 °C

and then decomposition at temperatures above 250 °C to form basic zinc acetate

(Zn₄O(CH₃COO)₆) and subsequently zinc oxide (ZnO) at higher temperatures.[17][15]

Decomposition in a Humid Atmosphere: The presence of water vapor significantly alters the

decomposition pathway.[15] In a humid atmosphere, decomposition can begin at

temperatures as low as 120 °C and be complete by 220 °C, leading to a more direct, single-

step conversion to zinc oxide and acetic acid.[15][16]

Reaction with Bases
Zinc acetate reacts with bases, such as sodium hydroxide, in an aqueous solution to precipitate

insoluble zinc hydroxide.[3][9]

Zn(CH₃COO)₂(aq) + 2 NaOH(aq) → Zn(OH)₂(s) + 2 CH₃COONa(aq)[9]

Solubility
Zinc acetate dihydrate is highly soluble in water and is also soluble in ethanol.[1][4][7][18]

Table 4.1: Solubility of Zinc Acetate Dihydrate
Solvent Solubility Temperature (°C) Source(s)

Water
43 g / 100 mL (430

g/L)
20 [1][4][8][10]

Boiling Water 1 g / 1.6 mL 100 [7]

Ethanol Soluble (1 g / 30 mL) Ambient [1][4][7][18]

DMSO 44 mg/mL Ambient [19]
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Experimental Protocols
Synthesis of Zinc Acetate Dihydrate
This protocol describes the common laboratory synthesis from zinc oxide and acetic acid.[1][2]

[3]

Objective: To synthesize zinc acetate dihydrate crystals.

Materials: Zinc oxide (ZnO), glacial acetic acid (CH₃COOH), distilled water.

Procedure:

Reaction: In a fume hood, suspend zinc oxide powder in a minimal amount of distilled

water in a beaker.

Slowly add glacial acetic acid dropwise while stirring continuously. An excess of acetic acid

is used to ensure complete reaction of the zinc oxide. The reaction is exothermic.

Reaction: ZnO + 2CH₃COOH → Zn(CH₃COO)₂ + H₂O[3]

Continue stirring until the zinc oxide has completely dissolved, forming a clear solution.

Gentle heating may be applied to facilitate the reaction.

Crystallization: Cover the beaker with a watch glass and allow the solution to cool slowly

to room temperature.

For higher yield, the solution can be further cooled in an ice bath. White crystals of zinc
acetate dihydrate will precipitate.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold distilled water, followed by a cold organic

solvent (e.g., ethanol) to remove any remaining impurities.

Drying: Dry the crystals on a watch glass at room temperature or in a desiccator. Do not

heat above 100 °C to avoid dehydration.
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Thermal Gravimetric Analysis (TGA)
This protocol outlines the characterization of the thermal decomposition of zinc acetate
dihydrate.[15]

Objective: To determine the thermal stability and decomposition profile of zinc acetate
dihydrate.

Instrumentation: Thermogravimetric Analyzer (TGA), optionally coupled with Mass

Spectrometry (MS) for evolved gas analysis.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of zinc acetate dihydrate into a TGA

sample pan (e.g., alumina or platinum).

Instrument Setup: Place the sample pan into the TGA furnace and tare the balance.

Atmosphere: Purge the furnace with the desired gas (e.g., dry nitrogen for an inert

atmosphere or a controlled mix of nitrogen and water vapor for a humid atmosphere) at a

constant flow rate.

Heating Program: Heat the sample from ambient temperature to approximately 600 °C at

a controlled linear heating rate (e.g., 10 °C/min).

Data Collection: Record the sample mass as a function of temperature. If using TGA-MS,

simultaneously monitor the evolved gases.

Analysis: Analyze the resulting TGA curve to identify mass loss steps. The first step,

around 100 °C, corresponds to the loss of water of hydration. Subsequent steps

correspond to the decomposition of the anhydrous salt, the profile of which will depend on

the atmosphere used.[15]

Qualitative Identification (Pharmacopeia Method)
This protocol describes the identification tests for zinc and acetate ions.[13][18]

Objective: To confirm the presence of zinc (Zn²⁺) and acetate (CH₃COO⁻) ions.
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Materials: Zinc acetate dihydrate sample, distilled water, ammonium sulfide TS, ammonia-

ammonium chloride buffer TS, eriochrome black T indicator, 0.05 M EDTA solution, dilute

sulfuric acid, ethanol, lanthanum nitrate solution, iodine TS, dilute ammonia TS.

Procedure for Zinc Identification:

Prepare a 1 in 20 solution of the sample in water (e.g., 1 g in 20 mL).[13]

To a portion of the solution, add ammonium sulfide TS. A white precipitate of zinc sulfide

confirms the presence of zinc.

Procedure for Acetate Identification:

Warm a small amount of the sample with dilute sulfuric acid. The characteristic odor of

acetic acid will be evolved.

To a neutral solution of the sample, add lanthanum nitrate solution, a drop of iodine TS,

and a few drops of dilute ammonia TS, then warm gently. A blue or bluish-green color will

develop, confirming the presence of acetate.

Mandatory Visualizations
Diagram 6.1: Synthesis Workflow
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Caption: Workflow for the synthesis of zinc acetate dihydrate.

Diagram 6.2: Thermal Decomposition Pathways
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Caption: Thermal decomposition pathways under different atmospheric conditions.

Diagram 6.3: Qualitative Analysis Logic
Caption: Logical workflow for the qualitative identification of ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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